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Compound of Interest

Methyl 3-
Compound Name: )
aminocyclobutanecarboxylate

Cat. No.: B572471

An In-depth Technical Guide to Methyl 3-
aminocyclobutanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-
aminocyclobutanecarboxylate, a versatile building block in medicinal chemistry. The
document details its chemical structure, relevant identifiers, physicochemical properties, and its
role in the development of therapeutic agents, particularly as a precursor to Acetyl-CoA
Carboxylase (ACC) inhibitors and potential anti-hepatitis B virus (HBV) compounds.

Chemical Identity and Structure

Methyl 3-aminocyclobutanecarboxylate is a cyclobutane derivative featuring both an amino
group and a methyl ester functionality. The relative stereochemistry of these two substituents
(cis or trans) gives rise to different isomers, each with unique chemical and biological
properties. The compound is frequently handled as its hydrochloride salt to improve stability
and handling characteristics.

The chemical structure of Methyl 3-aminocyclobutanecarboxylate is depicted below:

Figure 1: Chemical structure of Methyl 3-aminocyclobutanecarboxylate.
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Stereoisomerism and CAS Numbers

The spatial arrangement of the amino and methyl carboxylate groups on the cyclobutane ring
leads to cis and trans isomers. It is crucial for researchers to note the specific isomer used in
any experimental context, as this can significantly impact biological activity. The compound is
often available as a mixture of isomers or as a specific stereoisomer, commonly in the form of a
hydrochloride salt.

Physicochemical and Quantitative Data

A summary of the key quantitative data for Methyl 3-aminocyclobutanecarboxylate and its
hydrochloride salt is presented in the table below. This information is essential for reaction
planning, characterization, and formulation.

Methyl 3-

. Methyl 3-
aminocyclobutanec .
Property aminocyclobutanec Reference(s)
arboxylate (Free
arboxylate HCI

Base)

Molecular Formula CeH11NO2 CeH12CINO2 [1]

Molecular Weight 129.16 g/mol 165.62 g/mol [1]
1206970-19-5, 1354940-69-4,

CAS Number 766458-70-2 1212304-86-3 [11[2][3]
(sterecisomers) (stereocisomers)

Appearance - White to yellow solid

Purity - Typically =98% [2]

Cl.COC(=0)C1CC(N)
SMILES COC(=0)C1CC(N)C1 [2]

C1

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Methyl 3-
aminocyclobutanecarboxylate is not readily available in the public domain literature.
However, its synthesis can be approached through established organic chemistry
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methodologies. A plausible and commonly used method is the Fischer esterification of the

corresponding 3-aminocyclobutanecarboxylic acid.

Representative Synthesis: Fischer Esterification

This protocol is a general representation of how a skilled chemist might approach the

synthesis.

Reaction:

3-Aminocyclobutanecarboxylic acid + Methanol --(H* catalyst)--> Methyl 3-

aminocyclobutanecarboxylate + Water

Procedure:

Reaction Setup: 3-Aminocyclobutanecarboxylic acid is suspended in an excess of anhydrous
methanol.

Catalyst Addition: The mixture is cooled in an ice bath, and a strong acid catalyst, such as
sulfuric acid or thionyl chloride, is added dropwise. The use of thionyl chloride is often
preferred as it reacts with methanol to generate HCI in situ and also acts as a dehydrating
agent, driving the equilibrium towards the product.

Reaction: The mixture is then heated to reflux and the reaction progress is monitored by a
suitable technique, such as Thin Layer Chromatography (TLC).

Work-up: Upon completion, the excess methanol is removed under reduced pressure. The
residue is carefully neutralized with a base, such as a saturated aqueous solution of sodium
bicarbonate.

Extraction and Purification: The agueous layer is extracted multiple times with an organic
solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried
over an anhydrous salt (e.g., Na2SO4 or MgSO0a), filtered, and concentrated to yield the
crude product.

Final Purification: The crude product can be further purified by techniques such as column
chromatography or recrystallization to obtain the final, pure Methyl 3-

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b572471?utm_src=pdf-body
https://www.benchchem.com/product/b572471?utm_src=pdf-body
https://www.benchchem.com/product/b572471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

aminocyclobutanecarboxylate.

The following diagram illustrates a generalized workflow for this synthetic approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminocyclobutanecarboxylate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572471#chemical-structure-and-cas-number-for-
methyl-3-aminocyclobutanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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